Cas no 91904-36-8 ({2-(4-methylpiperazin-1-yl)methylphenyl}methanol)

{2-(4-methylpiperazin-1-yl)methylphenyl}methanol structure
91904-36-8 structure
Product Name:{2-(4-methylpiperazin-1-yl)methylphenyl}methanol
CAS No:91904-36-8
MF:C13H20N2O
MW:220.310703277588
MDL:MFCD08435887
CID:802808
PubChem ID:18525813
Update Time:2025-04-19

{2-(4-methylpiperazin-1-yl)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-[(4-methyl-1-piperazinyl)methyl]-
    • [2-[(4-METHYLPIPERAZIN-1-YL)METHYL]PHENYL]METHANOL
    • {2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanol
    • 2-<4-Methyl-piperazinomethyl>-benzylalkohol
    • A844094
    • FT-0642212
    • (2-((4-Methylpiperazin-1-yl)methyl)phenyl)methanol
    • AKOS023096366
    • MS-22303
    • MFCD08435887
    • DTXSID30594568
    • SCHEMBL17982842
    • 91904-36-8
    • {2-(4-methylpiperazin-1-yl)methylphenyl}methanol
    • MDL: MFCD08435887
    • Inchi: 1S/C13H20N2O/c1-14-6-8-15(9-7-14)10-12-4-2-3-5-13(12)11-16/h2-5,16H,6-11H2,1H3
    • InChI Key: YMIQIKXOOKKAKI-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=CC=1CN1CCN(C)CC1

Computed Properties

  • Exact Mass: 220.15800
  • Monoisotopic Mass: 220.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7A^2
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.097
  • Melting Point: 62 °C
  • Boiling Point: 341.5°Cat760mmHg
  • Flash Point: 160°C
  • Refractive Index: 1.57
  • PSA: 26.71000
  • LogP: 0.80210
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

{2-(4-methylpiperazin-1-yl)methylphenyl}methanol Security Information

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abcr
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